5,6-Dihydrocyclopenta[b]thiophen-4-one
Overview
Description
5,6-Dihydrocyclopenta[b]thiophen-4-one is a useful research chemical . It has a molecular formula of C7H6OS and a molecular weight of 138.19 g/mol .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the use of sulfuric acid in 1,4-dioxane, which is heated for 3 hours . Another method involves the use of 2,2,6,6-tetramethyl-piperidine, bis (1,5-cyclooctadiene)rhodium (I) tetrafluoroborate, and Tri (p-tolyl)phosphine in toluene at 90℃ for 3.5 hours .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H7OS/c8-6-1-2-7-5(6)3-4-9-7/h3-4,9H,1-2H2 .Scientific Research Applications
Novel Synthesis Applications
5,6-Dihydrocyclopenta[b]thiophen-4-one has been utilized in novel synthesis processes. For instance, it was involved in the synthesis of thianinhydrin, a compound obtained from 3-methylthiophene, which exhibited properties useful in fluorescence studies (Hauze et al., 1997). This showcases its potential in synthesizing new compounds with unique properties.
Liquid Crystal Research
This compound has significant applications in the field of liquid crystals. A study designed and synthesized novel liquid crystal core units using 5,6-dihydro-4H-cyclopenta[b]thiophene, resulting in mesogens with high birefringence and large dielectric anisotropy. This research highlights its potential in enhancing the physical properties of liquid crystals, beneficial for advanced display technologies (Wan Danyang et al., 2020).
Crystal Structure Analysis
The compound's derivatives have been studied for their crystal structures, contributing to a deeper understanding of molecular configurations and interactions. For example, the crystal structure analysis of related compounds has provided insights into their stability and molecular interactions, which are crucial in material science and pharmaceuticals (Nagaraju et al., 2018).
Synthesis of Heterocyclic Compounds
This compound is instrumental in synthesizing various heterocyclic compounds. These compounds have been tested for their anticonvulsant, behavioral, and CNS antidepressant activities, showing the compound's relevance in medicinal chemistry and drug discovery (El-Sharkawy, 2012).
Antitumor Properties
Studies have explored the use of cyclopenta[b]thiophene derivatives in synthesizing compounds with potential anticancer activities. These synthesized compounds have shown cytotoxic effects, particularly against leukemia cell lines, indicating the compound's potential in developing new anticancer agents (Dallemagne et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
5,6-dihydrocyclopenta[b]thiophen-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6OS/c8-6-1-2-7-5(6)3-4-9-7/h3-4H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOBLGOHFGYWCRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1SC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90365716 | |
Record name | 5,6-dihydrocyclopenta[b]thiophen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90365716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5650-51-1 | |
Record name | 5,6-dihydrocyclopenta[b]thiophen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90365716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4H,5H,6H-cyclopenta[b]thiophen-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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